Cas no 107811-50-7 (Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-)
107811-50-7 structure
Product Name:Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-
CAS No:107811-50-7
MF:C13H18O4
MW:238.279624462128
CID:159241
PubChem ID:183881
Update Time:2025-04-19
Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-
- 4-ethoxy-5-methoxy-2-propan-2-yloxybenzaldehyde
- DTXSID30148287
- 4-Ethoxy-5-methoxy-2-(1-methylethoxy)methanone
- 107811-50-7
- Methanone, 4-ethoxy-5-methoxy-2-(1-methylethoxy)-
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- Inchi: 1S/C13H18O4/c1-5-16-13-7-11(17-9(2)3)10(8-14)6-12(13)15-4/h6-9H,5H2,1-4H3
- InChI Key: HTEKCLZUFIFXLQ-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=CC=1C=O)OC)OCC)C(C)C
Computed Properties
- Exact Mass: 238.12054
- Monoisotopic Mass: 238.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.068
- Boiling Point: 366.9°Cat760mmHg
- Flash Point: 161.7°C
- Refractive Index: 1.511
- PSA: 44.76
- LogP: 2.69360
Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
107811-50-7 (Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-) Related Products
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